Cas no 720702-44-3 (1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-)
720702-44-3 structure
Product Name:1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-
CAS No:720702-44-3
MF:C11H10BrN3O3
MW:312.119401454926
CID:1752576
PubChem ID:23139541
Update Time:2025-04-21
1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-
- 720702-44-3
- 4-bromo-5-(2-methoxy-5-nitro-phenyl)-1 -methyl-1H-pyrazole
- XWPRNJGPSBCEKO-UHFFFAOYSA-N
- 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-1H-pyrazole
- 4-bromo-5-(2-methoxy-5-nitro-phenyl)-1-methyl-1H-pyrazole
- SCHEMBL5578067
- DTXSID201201954
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- Inchi: 1S/C11H10BrN3O3/c1-14-11(9(12)6-13-14)8-5-7(15(16)17)3-4-10(8)18-2/h3-6H,1-2H3
- InChI Key: XWPRNJGPSBCEKO-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C)C=1C1C=C(C=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 310.9906
- Monoisotopic Mass: 310.99055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 70.19
1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
720702-44-3 (1H-Pyrazole, 4-bromo-5-(2-methoxy-5-nitrophenyl)-1-methyl-) Related Products
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